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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889

An In-depth Technical Guide on the Physical Properties of Tribromoacetaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of the density and refractive index of tribromoacetaldehyde, also known as
bromal.

Quantitative Data

The physical properties of tribromoacetaldehyde have been reported in various sources. The
following table summarizes the key quantitative data for its density and refractive index.

Property Value Conditions Reference(s)
Density 2.66 g/cm?3 Not specified [11[2]

2.665 g/mL at25°C [31[4][5][6]

2.8 g/cm3 Not specified [7]

Refractive Index 1.5939 at 20 °C/D [1][7]

1.584 at 20 °C/D [31[4]1[5][6]

Experimental Protocols
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While specific experimental protocols for the determination of the density and refractive index
of tribromoacetaldehyde are not detailed in the reviewed literature, generalized methods are
well-established.

Determination of Density

A common method for determining the density of a liquid is the pycnometer method. This
involves the following steps:

e Aclean, dry pycnometer (a small glass flask) is weighed accurately.
e The pycnometer is then filled with the liquid, and any excess is removed.
e The filled pycnometer is weighed again to determine the mass of the liquid.

e The volume of the pycnometer is determined by repeating the process with a reference
substance of known density, such as water.

e The density of the liquid is then calculated by dividing the mass of the liquid by the volume of
the pycnometer.

Determination of Refractive Index

The refractive index of a liquid is typically measured using a refractometer, such as an Abbe
refractometer. The general procedure is as follows:

o Afew drops of the liquid are placed on the prism of the refractometer.
e The prism is closed, and the light source is adjusted.

e The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered.

o The refractive index is then read from the scale. The temperature at which the measurement
is taken is crucial and should be recorded, as the refractive index is temperature-dependent.

Synthesis of Tribromoacetaldehyde

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Tribromoacetaldehyde can be synthesized via several methods. One common method is the
bromination of paraldehyde.

A detailed protocol for a similar reaction, the synthesis of bromoacetaldehyde diethyl acetal
from paraldehyde and bromine, provides insight into the likely reaction conditions. A general
procedure for the synthesis of tribromoacetaldehyde from triacetaldehyde and bromine has
also been described.[4][7]

Synthesis from Triacetaldehyde and Bromine:

Dry triacetaldehyde (69 g) is added dropwise to a mixture of bromine (720 g) and sulfur (1.5
g). The reaction proceeds exothermically.[4][7]

The mixture is then heated at 60-80°C for 2 hours.[4][7]

The crude product is collected by distillation.[4][7]

The collected fraction is then distilled again under reduced pressure, with the fraction at 71-
74°C (2.4kPa) being collected to yield 220-240g of tribromoacetaldehyde.[4][7]

Mandatory Visualization

As no signaling pathways involving tribromoacetaldehyde were identified in the literature, the
following diagram illustrates a logical workflow for its synthesis.
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Synthesis of Tribromoacetaldehyde
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Synthesis of Tribromoacetaldehyde from Triacetaldehyde and Bromine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Organic Syntheses Procedure [orgsyn.org]
e 7. Tribromoacetaldehyde | C2HBr30 | CID 8256 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Tribromoacetaldehyde density and refractive index].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085889#tribromoacetaldehyde-density-and-
refractive-index]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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